Cas no 2035008-11-6 ((2E)-3-(4-bromophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]prop-2-enamide)

• Product Name: (2E)-3-(4-bromophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]prop-2-enamide
• CAS No: 2035008-11-6
• MF: C₂₂H₂₅BrN₄O
• MW: 441.364104032516
• CID: 5554302
• Update Time: 2025-05-21

(2E)-3-(4-bromophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-bromophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]prop-2-enamide
• (2E)-3-(4-bromophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]prop-2-enamide

• Inchi： 1S/C22H25BrN4O/c23-18-8-5-16(6-9-18)7-10-22(28)24-19-11-13-27(14-12-19)21-15-17-3-1-2-4-20(17)25-26-21/h5-10,15,19H,1-4,11-14H2,(H,24,28)/b10-7+
• InChI Key： NAKUMJFMUFQLJS-JXMROGBWSA-N
• SMILES： C(NC1CCN(C2=CC3=C(N=N2)CCCC3)CC1)(=O)/C=C/C1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(4-bromophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]prop-2-enamide

Comprehensive Analysis of (2E)-3-(4-bromophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]prop-2-enamide (CAS No. 2035008-11-6)

The compound (2E)-3-(4-bromophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]prop-2-enamide (CAS No. 2035008-11-6) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This small molecule belongs to the class of cinnoline derivatives, which are known for their diverse biological activities. The presence of a 4-bromophenyl group and a piperidin-4-yl moiety in its structure makes it a promising candidate for drug discovery, particularly in targeting G protein-coupled receptors (GPCRs) and kinase inhibitors.

Recent studies have highlighted the growing interest in cinnoline-based compounds as potential anti-inflammatory agents and anticancer drugs. The (2E)-3-(4-bromophenyl) segment of the molecule is particularly noteworthy, as it contributes to the compound's ability to interact with hydrophobic pockets in protein targets. This feature is often explored in the development of selective enzyme inhibitors, a hot topic in current pharmaceutical research. Researchers are increasingly focusing on such structurally optimized molecules to address challenges in drug resistance and target specificity.

From a synthetic perspective, the compound's CAS No. 2035008-11-6 serves as a critical identifier for researchers and manufacturers. Its piperidin-4-yl and tetrahydrocinnolin-3-yl components are frequently discussed in forums and publications related to heterocyclic chemistry. These structural motifs are often associated with improved bioavailability and metabolic stability, two key parameters in modern drug design. The compound's prop-2-enamide linker also offers versatility for further structure-activity relationship (SAR) studies, making it a valuable scaffold for medicinal chemists.

In the context of current trends, the scientific community has shown heightened interest in fragment-based drug discovery, where molecules like (2E)-3-(4-bromophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]prop-2-enamide play a pivotal role. The bromophenyl group, in particular, is often investigated for its potential in halogen bonding interactions, a phenomenon that has gained traction in computational chemistry circles. This aligns with the increasing use of AI-driven molecular docking studies, where researchers frequently search for compounds with specific pharmacophoric features.

The compound's potential applications extend to central nervous system (CNS) disorders, given the piperidine moiety's prevalence in neuroactive compounds. This has led to discussions about its possible role in addressing neurodegenerative diseases, a major focus area in contemporary biomedical research. The tetrahydrocinnolin core, meanwhile, has been associated with modulation of neurotransmitter systems, making it relevant to studies on cognitive enhancement and mood disorders.

Quality control and characterization of 2035008-11-6 typically involve advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods are crucial for ensuring the compound's chemical purity and structural integrity, especially when used in high-throughput screening platforms. The enamide functionality in particular requires careful analysis due to its potential geometric isomerism, a factor that can significantly influence biological activity.

From a commercial perspective, the demand for specialty chemicals like (2E)-3-(4-bromophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]prop-2-enamide has been steadily increasing, driven by the expansion of contract research organizations (CROs) and pharmaceutical outsourcing. The compound's CAS registry number facilitates precise identification in global chemical databases, supporting efficient supply chain management for research institutions and development laboratories.

Environmental and safety considerations for this compound follow standard laboratory handling protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended when working with the substance, in line with good laboratory practices (GLP). The brominated aromatic component warrants particular attention during waste disposal procedures to ensure environmental compliance.

Future research directions for 2035008-11-6 may explore its potential in combination therapies or as a chemical probe for studying biological pathways. The compound's modular structure allows for systematic lead optimization, addressing current challenges in precision medicine. Its relevance to signal transduction pathways makes it particularly interesting for investigations into cellular communication mechanisms, a rapidly evolving field in molecular biology.

In conclusion, (2E)-3-(4-bromophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]prop-2-enamide represents a compelling example of modern medicinal chemistry innovation. Its structural complexity and potential biological activities position it as a valuable asset in drug discovery pipelines, while its distinctive features continue to inspire new research questions in chemical biology and pharmacology.